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molecular formula C8H6N2O B038260 Imidazo[1,2-a]pyridine-2-carbaldehyde CAS No. 118000-43-4

Imidazo[1,2-a]pyridine-2-carbaldehyde

Cat. No. B038260
CAS RN: 118000-43-4
M. Wt: 146.15 g/mol
InChI Key: QKKKBOZQZHBENG-UHFFFAOYSA-N
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Patent
US08765760B2

Procedure details

To a solution of imidazo[1,2-a]pyridin-2-ylmethanol (3.0 g, 20 mmol) in EtOH (50 mL) was added manganese (IV) oxide (8.8 g, 100 mmol). The mixture was refluxed for 2 days. After cooling to room temperature, the mixture was filtered through Celite, and the filtrate was concentrated. The residue was purified by reverse phase column chromatography (eluting with acetonitrile in water 25% v/v, with 0.01% NH3. H2O) to afford the title compound (0.45 g, 15% yield) as a yellow solid. ESI MS: m/z 147 [M+H]+.
Name
imidazo[1,2-a]pyridin-2-ylmethanol
Quantity
3 g
Type
reactant
Reaction Step One
Name
EtOH
Quantity
50 mL
Type
solvent
Reaction Step One
Name
manganese (IV) oxide
Quantity
8.8 g
Type
catalyst
Reaction Step One
Name
H2O
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound
Yield
15%

Identifiers

REACTION_CXSMILES
[N:1]1[C:2]([CH2:10][OH:11])=[CH:3][N:4]2[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=12.O>CCO.[O-2].[Mn+4].[O-2]>[N:1]1[C:2]([CH:10]=[O:11])=[CH:3][N:4]2[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=12 |f:3.4.5|

Inputs

Step One
Name
imidazo[1,2-a]pyridin-2-ylmethanol
Quantity
3 g
Type
reactant
Smiles
N=1C(=CN2C1C=CC=C2)CO
Name
EtOH
Quantity
50 mL
Type
solvent
Smiles
CCO
Name
manganese (IV) oxide
Quantity
8.8 g
Type
catalyst
Smiles
[O-2].[Mn+4].[O-2]
Step Two
Name
H2O
Quantity
0 (± 1) mol
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was refluxed for 2 days
Duration
2 d
FILTRATION
Type
FILTRATION
Details
the mixture was filtered through Celite
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated
CUSTOM
Type
CUSTOM
Details
The residue was purified by reverse phase column chromatography (
WASH
Type
WASH
Details
eluting with acetonitrile in water 25% v/v

Outcomes

Product
Name
title compound
Type
product
Smiles
N=1C(=CN2C1C=CC=C2)C=O
Measurements
Type Value Analysis
AMOUNT: MASS 0.45 g
YIELD: PERCENTYIELD 15%
YIELD: CALCULATEDPERCENTYIELD 15.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.